Cas no 2167498-05-5 (5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2167498-05-5
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5848909
• PubChem ID: 165518379
• Update Time: 2025-06-15

5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1277876
• 2167498-05-5

• Inchi： 1S/C8H11N3O3/c1-5(2)3-11-6(4-12)7(8(13)14)9-10-11/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： HDNCVONATBLPKG-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(=O)O)N=NN1CC(C)C

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2167498-05-5)

5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2167498-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class, a heterocyclic structure known for its diverse applications in medicinal chemistry. The presence of both a formyl group and a carboxylic acid moiety in its molecular framework makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid features a central triazole ring substituted with a formyl group at the 5-position and an isobutyl group at the 1-position. The carboxylic acid functionality at the 4-position further enhances its reactivity, making it a valuable building block for various chemical transformations. This unique combination of functional groups has positioned this compound as a candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in the development of triazole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in treating a variety of diseases, including infections, inflammation, and cancer. The formyl group in 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid is particularly significant as it can participate in condensation reactions with nucleophiles, leading to the formation of more complex structures such as Schiff bases and heterocyclic compounds. Such transformations are crucial in the synthesis of biologically active molecules.

One of the most compelling aspects of 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid is its potential application in the development of antimicrobial agents. The triazole ring is known to exhibit antimicrobial properties by interfering with essential metabolic pathways in microorganisms. Additionally, the formyl group can be further functionalized to enhance these properties or to target specific pathogens. Recent studies have demonstrated that modifications of triazole derivatives can lead to compounds with improved efficacy against drug-resistant strains of bacteria and fungi.

The carboxylic acid group in this compound also opens up possibilities for further derivatization into esters or amides, which are common pharmacophores in many drugs. These derivatives can be designed to improve solubility, bioavailability, and metabolic stability, making them attractive candidates for clinical development. Moreover, the isobutyl group provides steric hindrance that can influence the binding affinity and selectivity of the compound towards biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet lab experiments. This has significantly accelerated the drug discovery process. In the case of 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, computational studies have suggested that it may interact with enzymes involved in inflammatory pathways. This finding aligns with ongoing research aimed at developing novel anti-inflammatory agents based on triazole scaffolds.

The synthesis of 5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as formylation and carboxylation. The use of advanced catalytic systems has improved the efficiency of these reactions, making them more sustainable and scalable for industrial applications.

In conclusion,5-formyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2167498-05-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for further exploration in drug discovery programs targeting infections and inflammation. As research continues to uncover new applications for this compound,its importance is likely to grow, contributing to advancements in medicinal chemistry and biotechnology.